Cas no 1217724-96-3 (ent-Calindol Amide-13C)

• Product Name: ent-Calindol Amide-13C
• CAS No: 1217724-96-3
• MF: C₂₁H₁₈N₂O
• MW: 315.373079776764
• CID: 1063109
• Update Time: 2025-06-11

ent-Calindol Amide-13C Chemical and Physical Properties

Names and Identifiers

• ent-Calindol Amide-13C
• N-[(1S)-1-naphthalen-1-ylethyl]-1H-indole-2-carboxamide

• Inchi： 1S/C21H18N2O/c1-14(17-11-6-9-15-7-2-4-10-18(15)17)22-21(24)20-13-16-8-3-5-12-19(16)23-20/h2-14,23H,1H3,(H,22,24)/t14-/m0/s1/i21+1
• InChI Key： XLXUKYDIQFPOCY-ORRZGNCYSA-N
• SMILES： O=[13C](C1=CC2C=CC=CC=2N1)N[C@@H](C)C1=CC=CC2C=CC=CC1=2

Additional information on ent-Calindol Amide-13C

Research Brief on ent-Calindol Amide-13C (CAS: 1217724-96-3): Recent Advances and Applications

ent-Calindol Amide-13C (CAS: 1217724-96-3) is a labeled derivative of the calcium-sensing receptor (CaSR) allosteric modulator ent-Calindol, where the amide group is enriched with the stable isotope carbon-13 (13C). This compound has gained significant attention in recent years due to its utility in pharmacological studies, metabolic tracing, and structural elucidation of CaSR-related mechanisms. The incorporation of 13C enhances its detectability in nuclear magnetic resonance (NMR) and mass spectrometry (MS) analyses, making it a valuable tool for advanced research in chemical biology and drug discovery.

Recent studies have focused on the role of ent-Calindol Amide-13C in elucidating the binding kinetics and allosteric modulation of CaSR, a class C G protein-coupled receptor (GPCR) critical in calcium homeostasis and parathyroid hormone secretion. Researchers have employed this labeled compound to investigate the receptor's conformational dynamics using advanced techniques such as dynamic NMR and cryo-electron microscopy (cryo-EM). These studies have provided unprecedented insights into the molecular mechanisms underlying CaSR activation and inhibition, paving the way for the development of novel therapeutics for disorders like hyperparathyroidism and osteoporosis.

In a 2023 study published in the Journal of Medicinal Chemistry, ent-Calindol Amide-13C was used to map the binding pocket of CaSR with high precision. The isotopic labeling allowed researchers to distinguish between endogenous and exogenous ligand interactions, confirming the compound's allosteric binding site and its synergistic effects with endogenous calcium ions. This work has significant implications for the design of next-generation CaSR modulators with improved selectivity and reduced off-target effects.

Another notable application of ent-Calindol Amide-13C is in metabolic flux analysis, where it serves as a tracer to study calcium-related signaling pathways in cellular models. A recent preprint on bioRxiv demonstrated its use in tracking the metabolic fate of CaSR ligands in osteoblast cultures, revealing novel crosstalk between calcium signaling and bone formation pathways. These findings underscore the compound's versatility beyond structural studies, extending its utility to functional and systems biology research.

From a synthetic chemistry perspective, recent advancements in the production of ent-Calindol Amide-13C have focused on improving isotopic enrichment efficiency and purity. A 2024 patent application disclosed a novel enzymatic method for 13C-amide incorporation, achieving >99% isotopic purity while reducing production costs. This development is expected to facilitate broader adoption of the compound in both academic and industrial research settings.

Looking ahead, ent-Calindol Amide-13C is poised to play a pivotal role in the emerging field of GPCR-targeted drug discovery. Its unique properties make it an ideal probe for studying receptor-ligand interactions, conformational changes, and downstream signaling events with atomic-level precision. As research continues to unravel the complexities of CaSR biology, this labeled compound will undoubtedly remain an indispensable tool for advancing our understanding of calcium-related physiology and pathology.